Cas no 250253-82-8 (1H-Pyrrole-2-carboxaldehyde,5-ethynyl-3,4-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,5-ethynyl-3,4-dimethyl-
• CAS No: 250253-82-8
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 246257
• PubChem ID: 10654357
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,5-ethynyl-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,5-ethynyl-3,4-dimethyl-
• 1H-Pyrrole-2-carboxaldehyde, 5-ethynyl-3,4-dimethyl- (9CI)
• 250253-82-8
• 5-ethynyl-3,4-dimethyl-1H-pyrrole-2-carbaldehyde
• AKOS006307926

• Inchi： 1S/C9H9NO/c1-4-8-6(2)7(3)9(5-11)10-8/h1,5,10H,2-3H3
• InChI Key： NXHUAPUCITTYBZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C(C)=C(C#C)N1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86